Cas no 1049225-76-4 (N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide)

• Product Name: N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• CAS No: 1049225-76-4
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 5844101
• PubChem ID: 25817276
• Update Time: 2025-11-06

N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• AKOS024494888
• 1049225-76-4
• F5072-4235
• N-(3,5-dimethoxyphenyl)-4-(6-(furan-2-yl)pyridazin-3-yl)piperazine-1-carboxamide
• VU0633303-1

• Inchi： 1S/C21H23N5O4/c1-28-16-12-15(13-17(14-16)29-2)22-21(27)26-9-7-25(8-10-26)20-6-5-18(23-24-20)19-4-3-11-30-19/h3-6,11-14H,7-10H2,1-2H3,(H,22,27)
• InChI Key： ZZFRHDOYHIGYGZ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(OC)=CC(OC)=C2)=O)CCN(C2=NN=C(C3=CC=CO3)C=C2)CC1

Computed Properties

• Exact Mass: 409.17500423g/mol
• Monoisotopic Mass: 409.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93Ų

Additional information on N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide

Recent Advances in the Study of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide (CAS: 1049225-76-4)

The compound N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide (CAS: 1049225-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the furan and pyridazine moieties, contribute to its ability to interact with key protein targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions of this compound with its biological targets.

In vitro and in vivo studies have demonstrated promising results for this compound in various disease models. Notably, it has shown significant efficacy in inhibiting the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary data suggest potential applications in neurodegenerative diseases, where the compound has exhibited neuroprotective effects in cellular models of oxidative stress.

The pharmacokinetic profile of this compound has been investigated in recent preclinical studies. Researchers have reported favorable absorption and distribution characteristics, along with acceptable metabolic stability. However, challenges remain in optimizing its bioavailability and reducing potential off-target effects. Several research groups are currently working on structural analogs to improve these properties while maintaining the compound's therapeutic potential.

From a synthetic chemistry perspective, recent publications have described improved routes for the preparation of this compound, focusing on yield optimization and scalability. The development of more efficient synthetic methodologies has facilitated the production of sufficient quantities for comprehensive biological evaluation. These advances are crucial for progressing this compound through the drug discovery pipeline.

Looking forward, the compound's unique chemical structure and promising biological activities position it as an important candidate for further drug development. Ongoing research is exploring its potential in combination therapies and investigating its effects on additional molecular targets. The scientific community anticipates that continued investigation of this compound will yield valuable insights for the development of novel therapeutic agents in oncology and other disease areas.